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Compound of Interest

Compound Name: Olivetol-d9

Cat. No.: B132284

Essential Safety and Handling Guide for Olivetol-d9

This guide provides crucial safety and logistical information for the handling of Olivetol-d9 in a
laboratory setting. The following procedures are designed to ensure the safety of researchers,
scientists, and drug development professionals.

Chemical Identifier:

Name: Olivetol-d9

Synonyms: 5-(nonadeuteriopentyl)benzene-1,3-diol, 1,3-Dihydroxy-5-pentylbenzene-d9[1]

CAS Number: 137125-92-9[1]

Molecular Formula: C11H7D902[2]

Molecular Weight: 189.3 g/mol [1][2]

Hazard Identification and Personal Protective Equipment
(PPE)

Olivetol, the non-deuterated analogue of Olivetol-d9, is classified with the following hazards. It
is prudent to handle Olivetol-d9 with the same precautions.

o Harmful if swallowed
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Causes skin irritation

Causes serious eye damage

May cause an allergic skin reaction

Very toxic to aquatic life with long-lasting effects

Recommended Personal Protective Equipment (PPE):

Causes damage to organs (specific target organ toxicity, single exposure)

PPE Category Item Specifications
Tightly fitting with side-shields
Eye/Face Protection Safety Goggles conforming to EN 166 (EU) or
NIOSH (US).
) ) Chemical-resistant, impervious
Skin Protection Gloves

gloves.

Lab Coat/Gown

Fire/flame resistant and
impervious clothing. Consider
poly-coated gowns for

increased resistance.

Shoes

Closed-toed shoes.

Respiratory Protection

Respirator

If exposure limits are exceeded
or irritation is experienced, use
a full-face respirator. A surgical
N-95 respirator can provide
both respiratory and splash

protection.

Quantitative Data Summary

The following table summarizes key physical and chemical properties for Olivetol and its

deuterated form, Olivetol-d9.
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Property Olivetol Olivetol-d9
Molecular Weight 180.243 g/mol 189.30 g/mol
Melting Point 46-48°C Not specified
Boiling Point 313.3+12.0 °C at 760 mmHg Not specified
Flash Point 148.8 +14.2 °C Not specified
Density 1.1+0.1 g/cm3 Not specified

Operational and Disposal Plans
Standard Operating Procedure for Handling Olivetol-d9

e Preparation:
o Ensure a well-ventilated area, preferably a chemical fume hood.
o Confirm that an eyewash station and safety shower are readily accessible.
o Don all required PPE as specified in the table above.
» Handling:
o Avoid contact with eyes, skin, and clothing.
o Avoid inhalation of dust or fumes.
o Use only in a well-ventilated area.

o Storage:

o

Store in a tightly closed container.

[¢]

Keep in a cool, dry, and well-ventilated area away from incompatible substances such as
acid chlorides, acid anhydrides, and oxidizing agents.

[¢]

Store protected from light.
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» Disposal:

o Dispose of contaminated material as hazardous waste according to local, state, and
federal regulations.

o Do not allow the substance to enter sewers or water systems.

Emergency Response Protocol

Emergency Situation Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) ]

upper and lower eyelids. Seek immediate

medical attention.

Remove contaminated clothing and shoes.
. Flush skin with plenty of water for at least 15
Skin Contact i . T
minutes. Seek medical attention if irritation

occurs. Wash clothing before reuse.

Move the person to fresh air immediately. If not
) breathing, give artificial respiration. If breathing
Inhalation o ) ) )
is difficult, provide oxygen. Seek immediate

medical attention.

Do NOT induce vomiting. If the person is
] conscious and alert, rinse their mouth and have
Ingestion _ .
them drink 2-4 cupfuls of milk or water. Seek

immediate medical attention.

Wear appropriate PPE. Use a neutralizing agent
Spil if applicable. Contain and clean up the spill
[
P using appropriate methods and materials.

Dispose of the waste as hazardous material.

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of Olivetol-d9.
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Caption: Workflow for Safe Handling of Olivetol-d9.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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